Cas no 946715-83-9 (3-(2-Methoxyethyl)piperidine)

• Product name: 3-(2-Methoxyethyl)piperidine
• CAS No: 946715-83-9
• MF: C₈H₁₇NO
• MW: 143.22668
• CID: 1072071
• PubChem ID: 23152716

3-(2-Methoxyethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxyethyl)piperidine
• 3-(2-Methoxyethyl)piperidine hydrochloride
• 3-(2-methoxyethyl)piperidine(SALTDATA: HCl)
• AKOS005264761
• EN300-1663206
• SCHEMBL255187
• BB 0255281
• 946715-83-9
• SB42238
• WMB71583

• MDL： MFCD08688047
• Inchi： InChI=1S/C8H17NO/c1-10-6-4-8-3-2-5-9-7-8/h8-9H,2-7H2,1H3
• InChI Key： QCNAVBVNYPZZAN-UHFFFAOYSA-N
• SMILES： COCCC1CCCNC1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-Methoxyethyl)piperidine

Comprehensive Overview of 3-(2-Methoxyethyl)piperidine (CAS No. 946715-83-9): Properties, Applications, and Industry Insights

3-(2-Methoxyethyl)piperidine (CAS No. 946715-83-9) is a specialized organic compound belonging to the piperidine derivatives family, characterized by its unique methoxyethyl side chain. This structural feature enhances its solubility and reactivity, making it valuable in pharmaceutical and agrochemical research. The compound's molecular formula and steric properties have garnered attention for their potential in designing novel bioactive molecules, particularly in central nervous system (CNS) drug development and catalysis.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 3-(2-Methoxyethyl)piperidine. Researchers frequently search for "piperidine-based scaffolds for drug design" or "CAS 946715-83-9 solubility data," reflecting its relevance in high-throughput screening and computational chemistry. The compound's logP value and hydrogen bonding capacity align with modern Lipinski's Rule of Five optimizations, a hot topic in small-molecule therapeutics.

From a synthetic perspective, 3-(2-Methoxyethyl)piperidine serves as a versatile building block for heterocyclic chemistry. Its methoxy group offers electron-donating effects, influencing regioselectivity in cross-coupling reactions—a key focus area in transition-metal catalysis studies. Industry reports highlight its utility in creating chiral auxiliaries and ligands for asymmetric synthesis, addressing the growing demand for enantioselective methodologies.

Environmental and regulatory considerations are increasingly shaping compound applications. 3-(2-Methoxyethyl)piperidine demonstrates favorable biodegradability profiles compared to traditional halogenated intermediates, resonating with sustainable chemistry initiatives. Laboratories often query "CAS 946715-83-9 safety data sheets" or "piperidine derivative stability," underscoring the need for ESG-compliant research practices.

Analytical characterization of 946715-83-9 typically involves NMR spectroscopy (particularly 13C and 1H NMR), mass spectrometry, and HPLC purity analysis. These techniques are critical for verifying its structural integrity in quality-by-design (QbD) frameworks, a trending approach in pharmaceutical manufacturing. The compound's melting point and viscosity data are frequently cited in process chemistry literature.

Emerging applications include its use in ionic liquid formulations and polymeric materials, where its polar-nonpolar amphiphilicity enables tailored solvent systems. Patent analyses reveal growing IP activity around methoxyethyl-substituted nitrogen heterocycles, particularly for electronic materials and controlled-release formulations—topics dominating materials science forums.

For procurement specialists, understanding 3-(2-Methoxyethyl)piperidine's supply chain dynamics is crucial. Searches for "CAS 946715-83-9 suppliers" or "piperidine derivative pricing trends" reflect market volatility in fine chemicals. The compound's storage conditions (typically under inert atmosphere) and shelf-life stability are frequently discussed in GMP compliance contexts.

In conclusion, 3-(2-Methoxyethyl)piperidine (CAS No. 946715-83-9) represents a multifaceted tool for modern chemistry. Its intersection with drug discovery, green synthesis, and advanced materials positions it as a compound of enduring scientific and industrial significance, warranting continued research into its structure-activity relationships and process scalability.